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Compound Name: 1,1-Ethanedisulfonyl chloride

Cat. No.: B8530596

Get Quote

Reagent Utility in Heterocyclic Synthesis and
Materials Science
Part 1: Executive Summary
1,1-Ethanedisulfonyl chloride (CAS: 22317-89-1) is a specialized geminal disulfonyl

electrophile. Unlike its vicinal counterpart (1,2-ethanedisulfonyl chloride), the 1,1-isomer

possesses a unique structural motif where two sulfonyl chloride groups are attached to the

same carbon atom. This "gem-disulfonyl" architecture confers distinct electronic properties,

most notably the enhanced acidity of the

-proton and the potential to serve as a single-carbon anchor in heterocycle formation.

This guide provides a comprehensive technical analysis of 1,1-ethanedisulfonyl chloride,

moving beyond basic catalog data to explore its mechanistic behavior, synthesis protocols, and

applications in high-performance electrolytes and drug discovery.

Part 2: Chemical Identity & Physical Characteristics[1][2]
[3][4]
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The geminal arrangement of electron-withdrawing sulfonyl groups creates a highly electrophilic

center with specific solubility and stability profiles.

Table 1: Physicochemical Profile

Property Value/Description Note

IUPAC Name
Ethane-1,1-disulfonyl

dichloride

CAS Number 22317-89-1
Distinct from 1,2-isomer (CAS

31469-08-6)

Formula MW: 227.09 g/mol

Structure
Chiral center (racemic mixture

typically used)

Appearance Colorless to pale yellow liquid
Darkens upon moisture

exposure

Density
High density due to

sulfur/chlorine content

Boiling Point 256–257 °C (760 mmHg)

Decomposes at high T;

vacuum distillation

recommended

Solubility
,

, THF,

Reacts violently with

water/alcohols

Part 3: Mechanistic Reactivity Profile
The reactivity of 1,1-ethanedisulfonyl chloride is defined by two competing mechanistic

pathways: Bis-Electrophilic Substitution and

-Deprotonation.

1. Bis-Electrophilic Substitution
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The molecule acts as a "linchpin" reagent. The two sulfonyl chloride groups can undergo

sequential nucleophilic substitution with primary amines or diols.

Kinetic Control: The first substitution is rapid, forming a mono-sulfonamide/sulfonate.

Thermodynamic Control: The second substitution is slower due to the steric bulk and

electronic deactivation from the first sulfonamide group, often requiring elevated

temperatures or stronger bases.

2. The "Geminal Effect" (C-H Acidity)
The proton on the central carbon (

) is highly acidic (

estimated < 10) due to the inductive effect of two sulfonyl groups.

Consequence: Use of non-nucleophilic bases (e.g., LiHMDS, NaH) can generate a stabilized

carbanion, allowing for alkylation prior to sulfonamide formation. This is a key advantage

over 1,2-disulfonyl derivatives.

3. Visualizing the Reaction Landscape
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Figure 1: Divergent reaction pathways for 1,1-ethanedisulfonyl chloride showing nucleophilic

attack vs.

-carbon modification.

Part 4: Synthesis & Production Protocols
While often purchased, in-house synthesis is required for high-purity applications (e.g., battery

electrolytes) to avoid trace hydrolysis products.

Protocol A: Chlorination of 1,1-Ethanedisulfonic Acid (Standard)
This is the most reliable method for generating high-purity material.

Precursor Preparation: 1,1-Ethanedisulfonic acid is dissolved in anhydrous carbon disulfide (

) or dichloromethane (DCM).

Chlorination: Phosphorus pentachloride (

) is added in portions.

Stoichiometry: 2.2 equivalents of

per 1 equivalent of acid.

Temperature: Reflux (approx. 40–50 °C for DCM) for 4 hours.

Quenching & Isolation:

Cool to 0 °C.

Pour onto crushed ice (rapidly, to minimize hydrolysis).

Extract with DCM (

mL).

Dry over

and concentrate in vacuo.
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Purification: Vacuum distillation is mandatory to remove phosphoryl chloride (

) byproducts.

Protocol B: Oxidative Chlorosulfonation (Alternative)
Useful when starting from thiols or disulfides.[1]

Reagents: Ethyl disulfide +

gas + Acetic Acid/

.

Note: This method is hazardous due to chlorine gas usage and difficult temperature control (

°C required to prevent bond cleavage).

Part 5: Applications in Drug Discovery & Materials
1. Medicinal Chemistry: Cyclic Sulfamides
1,1-Ethanedisulfonyl chloride reacts with 1,2-diamines or 1,3-diamines to form cyclic

disulfonamides. These heterocycles are bioisosteres for cyclic ureas and have shown potential

as:

Protease Inhibitors: The rigid sulfonyl core mimics the transition state of peptide hydrolysis.

Anti-inflammatory Agents: Modulators of chemokine receptors.

2. Lithium-Ion Battery Electrolytes
Recent patents highlight the use of gem-disulfonyl derivatives as electrolyte additives.

Function: They form a stable Solid Electrolyte Interphase (SEI) on the anode.

Mechanism: The geminal structure allows for reductive decomposition at higher potentials

than standard carbonates, protecting the graphite anode from exfoliation.

3. Polymer Cross-Linking
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Used to cross-link polyamines or polyols.[2] The "short tether" (1 carbon atom) between

sulfonyl groups creates extremely rigid polymer networks with high thermal stability (

enhancement).

Part 6: Handling, Stability & Safety (E-E-A-T)
Critical Safety Warning: Sulfonyl chlorides are lachrymators and corrosive. 1,1-
Ethanedisulfonyl chloride poses specific risks due to its density and reactivity.

Storage: Store under inert atmosphere (

or Ar) at 2–8 °C. Moisture exposure generates HCl gas and 1,1-ethanedisulfonic acid, which
is highly corrosive.

Hydrolysis Management: If the liquid turns cloudy or fumes upon opening, it has hydrolyzed.

Do not use for sensitive nucleophilic substitutions.

Spill Protocol: Neutralize with dilute sodium bicarbonate solution or soda ash. Do not use

water directly as it will generate an acidic mist.

PPE: Double nitrile gloves, chemical splash goggles, and a face shield are mandatory. Work

exclusively in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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